4-methyl-N-(3-(6-oxo-3-(pyridin-3-yl)pyridazin-1(6H)-yl)propyl)-2-phenylthiazole-5-carboxamide

• IUPAC Name: 4-methyl-N-[3-(6-oxo-3-pyridin-3-ylpyridazin-1-yl)propyl]-2-phenyl-1,3-thiazole-5-carboxamide
• InChI: InChI=1S/C23H21N5O2S/c1-16-21(31-23(26-16)17-7-3-2-4-8-17)22(30)25-13-6-14-28-20(29)11-10-19(27-28)18-9-5-12-24-15-18/h2-5,7-12,15H,6,13-14H2,1H3,(H,25,30)
• InChI Key: CCJWIIYVIPIIHS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C2=CC=CC=C2)C(=O)NCCCN3C(=O)C=CC(=N3)C4=CN=CC=C4
• Molecular Formula: C23H21N5O2S
• Molecular Weight: 431.5 g/mol

Description

4-methyl-N-(3-(6-oxo-3-(pyridin-3-yl)pyridazin-1(6H)-yl)propyl)-2-phenylthiazole-5-carboxamide is a useful research compound. Its molecular formula is C23H21N5O2S and its molecular weight is 431.51. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Pyridazine derivatives, including the compound , have been synthesized and evaluated for their antimicrobial activity. The synthesis involved reactions with carbon disulfide, potassium hydroxide, and other reagents, leading to various derivatives with potential antimicrobial properties (El-Mariah, Hosny, & Deeb, 2006).

Applications in Drug Development

• Novel series of pyrazolopyrimidines derivatives, closely related to the compound , have been synthesized and evaluated for their anticancer and anti-5-lipoxygenase activities. These compounds were tested for cytotoxicity against cancer cell lines and for their ability to inhibit 5-lipoxygenase, an enzyme involved in inflammatory processes (Rahmouni et al., 2016).

Catalytic Applications

• Research has been conducted on the catalytic properties of similar heterocyclic compounds. For instance, palladium-catalyzed oxidative cyclization-alkoxycarbonylation of certain gamma-oxoalkynes, which are structurally related to the compound , has been explored to produce various derivatives with potential pharmaceutical applications (Bacchi et al., 2005).

Antimicrobial Activity

• The antimicrobial potential of pyridazine and pyrimidine derivatives, closely related to the compound of interest, has been a significant area of research. These compounds have been synthesized and evaluated for their antimicrobial efficacy, highlighting the potential use of such compounds in combating microbial infections (Bhuiyan et al., 2006).

Agricultural Use

• Substituted pyridazinone compounds, similar to the compound , have been studied for their use as herbicides. Their mode of action involves inhibiting the Hill reaction and photosynthesis in plants, providing a basis for their phytotoxic properties and potential use in agriculture (Hilton et al., 1969).